Miyakamide B1

• Molecular Formula: C31H32N4O4
• Molecular Weight: 524.6 g/mol
• InChI: InChI=1S/C31H32N4O4/c1-21(36)34-28(18-23-12-14-25(37)15-13-23)31(39)35(2)29(19-22-8-4-3-5-9-22)30(38)32-17-16-24-20-33-27-11-7-6-10-26(24)27/h3-17,20,28-29,33,37H,18-19H2,1-2H3,(H,32,38)(H,34,36)/b17-16-/t28-,29-/m0/s1
• InChIKey: FDKBLSNCAOHWNC-ANVHOORDSA-N

Miyakamide B1 – Dipeptide Antibiotic with Defined Insecticidal and Cytostatic Activity

Miyakamide B1 is a dipeptide antibiotic isolated from the cultured broth of the fungus Aspergillus flavus var. columnaris FKI-0739 [1]. It belongs to the miyakamide family, which comprises four members (A1, A2, B1, B2) that share a common didehydrotryptamine core but differ in the N-terminal amino acid residue and the stereochemistry of the didehydrotryptamine moiety. Miyakamide B1 specifically features an N-acetyl-L-tyrosyl residue and the (αZ)-α,β-didehydrotryptamine configuration, which distinguishes it from its E-isomer B2 and the phenylalanine-containing A-series congeners [1]. The compound is classified as a dipeptide (CHEBI:203796) and exhibits growth inhibitory activity against brine shrimp (Artemia salina) as well as cytotoxicity toward P388 murine leukemia cells [2].

Dipeptide antibiotic from Aspergillus flavus var. columnaris FKI-0739

N-acetyl-L-tyrosine and (αZ)-didehydrotryptamine stereochemistry

Reported insecticidal and cytostatic activity in screening assays

• [1] Shiomi K, Hatae K, Yamaguchi Y, Masuma R, Tomoda H, Kobayashi S, Omura S. New antibiotics miyakamides produced by a fungus. J Antibiot (Tokyo). 2002;55(11):952-961. PMID: 12546416. DOI: 10.7164/antibiotics.55.952 View Source
• [2] ChEBI. Miyakamide B1 (CHEBI:203796). EMBL-EBI. Accessed 2026. View Source

Why Substituting Miyakamide B1 with A1, A2, or B2 Alters Experimental Outcomes

The four miyakamide congeners are not functionally interchangeable despite their shared biosynthetic origin and dipeptide scaffold. Miyakamide B1 differs from B2 solely by the Z/E geometry of the α,β-didehydrotryptamine double bond, yet this subtle change alters its conformational equilibrium in solution [1]. More pronounced differences exist between the A- and B-series: Miyakamide A1 and A2 incorporate an N-acetyl-L-phenylalanine residue in place of the tyrosine found in B1 and B2 [1]. These structural variations translate into distinct potency profiles across multiple bioassays—specifically, P388 leukemia cell inhibition, Artemia salina brine shrimp toxicity, and anti-Xanthomonas activity . Consequently, assuming equivalent performance between miyakamide family members without empirical verification introduces uncontrolled variability and risks misinterpretation of structure-activity relationships.

Z/E didehydrotryptamine geometry difference may alter bioactivity profile between B1 and B2.

Tyrosine vs. phenylalanine substitution leads to distinct potency rankings across multiple assays.

Assuming equivalent performance without empirical validation introduces SAR interpretation risk.

• [1] Shiomi K, Hatae K, Yamaguchi Y, Masuma R, Tomoda H, Kobayashi S, Omura S. New antibiotics miyakamides produced by a fungus. J Antibiot (Tokyo). 2002;55(11):952-961. PMID: 12546416. DOI: 10.7164/antibiotics.55.952 View Source

Quantitative Differentiation of Miyakamide B1 from A1, A2, and B2

Cytotoxicity Against P388 Murine Leukemia Cells: IC50 Ranking Within the Miyakamide Family

Miyakamide B1 inhibits P388 murine leukemia cell proliferation with an IC50 of 8.8 μg/mL. This value positions B1 between the most potent family member, B2 (IC50 = 7.6 μg/mL), and the less active A1 (IC50 = 10.5 μg/mL) and A2 (IC50 = 12.2 μg/mL) . The 1.2 μg/mL difference between B1 and B2 corresponds to a 14% lower potency for B1, while B1 is 16% more potent than A1 and 28% more potent than A2. The rank order of potency is B2 > B1 > A1 > A2.

P388 Cell IC50

Head-to-head

B1: 8.8 µg/mL B2: 7.6 µg/mL A1: 10.5 µg/mL A2: 12.2 µg/mL

Supports cytotoxicity endpoint ranking; B1 intermediate potency.

P388 murine leukemia cells; assay per primary publication.

Evidence Dimension	Inhibition of P388 murine leukemia cell proliferation (IC50)
Target Compound Data	8.8 μg/mL
Comparator Or Baseline	Miyakamide B2: 7.6 μg/mL; Miyakamide A1: 10.5 μg/mL; Miyakamide A2: 12.2 μg/mL
Quantified Difference	B1 is 14% less potent than B2; 16% more potent than A1; 28% more potent than A2
Conditions	P388 murine leukemia cells; assay conditions as reported in primary publication

Why This Matters

For researchers establishing SAR or screening for antitumor leads, B1 provides a potency reference point that differs measurably from its closest analog B2.

Insecticidal Activity: Minimum Growth Inhibitory Concentration Against Artemia salina

Miyakamide B1 exhibits growth inhibitory activity against Artemia salina (brine shrimp) at a minimum concentration of 20 μg/mL. This MIC is identical to that of its Z/E isomer B2 (also 20 μg/mL) but 4-fold higher (less potent) than that of A-series members A1 and A2, which inhibit growth at 5 μg/mL . The B-series compounds are therefore significantly less toxic to brine shrimp than the A-series congeners.

Artemia salina MIC

Reported

B1: 20 µg/mL A1/A2: 5 µg/mL B2: 20 µg/mL

Insecticidal screening context; B-series higher MIC than A-series.

Brine shrimp lethality assay; conditions as originally reported.

Evidence Dimension	Minimum growth inhibitory concentration (MIC) against Artemia salina
Target Compound Data	20 μg/mL
Comparator Or Baseline	Miyakamide A1: 5 μg/mL; Miyakamide A2: 5 μg/mL; Miyakamide B2: 20 μg/mL
Quantified Difference	B-series (B1, B2) require 4-fold higher concentration than A-series (A1, A2) for Artemia inhibition
Conditions	Brine shrimp lethality assay; conditions as originally reported

Why This Matters

Investigators studying insecticidal mechanisms or screening for eco-friendly pesticides can use B1 as a lower-toxicity comparator to the more potent A-series.

Anti-Xanthomonas Activity: Qualitative Differentiation Among Miyakamides

Miyakamide B1 displays moderate activity against Xanthomonas bacteria, whereas A1, A2, and B2 are consistently described as having only weak anti-Xanthomonas activity . Although precise MIC or zone-of-inhibition values are not available in the public domain, the qualitative distinction—'moderate' versus 'weak'—is consistently reported across multiple vendor technical datasheets and reflects the original biological characterization. This suggests that the tyrosine-containing B1 possesses a structural feature that enhances its antibacterial efficacy relative to the phenylalanine-containing A-series and the E-isomer B2.

Anti-Xanthomonas Activity

Cross-study comparable

Moderate (B1) vs Weak (A1, A2, B2)

Supports antimicrobial screening context; qualitative difference requires quantitative confirmation.

Precise MIC not publicly available; verify experimentally.

Evidence Dimension	Antibacterial activity against Xanthomonas spp.
Target Compound Data	Moderate activity (qualitative)
Comparator Or Baseline	Miyakamide A1, A2, B2: Weak activity (qualitative)
Quantified Difference	Not quantitated; reported as a categorical difference
Conditions	Assay details not specified; inferred from primary characterization

Why This Matters

For research programs targeting plant pathogenic Xanthomonas, B1 may serve as a more promising starting scaffold than its miyakamide counterparts.

Conformational Dynamics: Solution-Phase Isomerism Driven by cis-trans Amide Rotation

Miyakamide B1 exists in solution as an equilibrium mixture of conformers due to cis-trans rotation about the amide bond linking the two amino acid residues [1]. In contrast, its E-isomer B2 adopts a fixed cis-conformation [1]. This dynamic behavior in B1 may influence its molecular recognition by biological targets and could contribute to its distinct activity profile compared to the conformationally rigid B2. The equilibrium isomerism is absent in the A-series (A1 undergoes similar dynamics; A2 is cis-fixed).

Solution Conformation

Class-level inference

B1: cis/trans equilibrium B2: fixed cis A1: equilibrium; A2: fixed cis

Conformational dynamics may influence target binding and selectivity.

NMR in CDCl₃, DMSO-d₆, CD₃OD; requires binding assay validation.

Evidence Dimension	Conformational flexibility in solution
Target Compound Data	Equilibrium mixture of cis/trans amide rotamers
Comparator Or Baseline	Miyakamide B2: fixed cis-conformation; Miyakamide A1: equilibrium mixture; Miyakamide A2: fixed cis-conformation
Quantified Difference	Not quantitated; structural/spectroscopic observation
Conditions	NMR spectroscopy in various solvents (CDCl₃, DMSO-d₆, CD₃OD)

Why This Matters

Conformational flexibility can affect binding entropy and selectivity; B1 offers a distinct dynamic profile that may be advantageous in certain target engagement scenarios.

• [1] Shiomi K, Hatae K, Yamaguchi Y, Masuma R, Tomoda H, Kobayashi S, Omura S. New antibiotics miyakamides produced by a fungus. J Antibiot (Tokyo). 2002;55(11):952-961. PMID: 12546416. DOI: 10.7164/antibiotics.55.952 View Source

Recommended Use Cases for Miyakamide B1 Based on Comparative Evidence

Natural Product Cytotoxicity Screening with SAR Focus

Researchers conducting structure-activity relationship studies on dipeptide antibiotics should use Miyakamide B1 as a reference compound to evaluate how the N-acetyl-L-tyrosine substitution (vs. phenylalanine in A-series) and Z-didehydrotryptamine geometry (vs. E in B2) modulate P388 cell inhibition. The 8.8 μg/mL IC50 provides a quantifiable benchmark against which synthetic analogs or semisynthetic derivatives can be compared .

Eco-friendly Insecticide Discovery Programs

In screening campaigns for new insecticidal agents, Miyakamide B1 serves as a moderate-activity control. Its 20 μg/mL MIC against Artemia salina is 4-fold higher than the A-series, making it a suitable reference for establishing baseline toxicity and for identifying compounds with improved potency or selectivity .

Anti-Xanthomonas Lead Optimization

Given its moderate antibacterial activity against Xanthomonas spp.—a qualitative advantage over the 'weak' activity of miyakamides A1, A2, and B2—B1 is a logical starting point for medicinal chemistry efforts aimed at developing agents against plant bacterial pathogens. Structure-guided modifications of the tyrosine residue may further enhance potency .

Conformational Studies of Dipeptide Natural Products

Miyakamide B1's equilibrium isomerism in solution, arising from cis-trans amide rotation, makes it a valuable model compound for investigating the role of conformational dynamics in target binding. Comparative NMR studies with the conformationally locked B2 can elucidate how flexibility affects molecular recognition .

Application

Selection Property

Validation Focus

Natural product cytotoxicity SAR

Dipeptide scaffold; N-acetyl-L-tyrosine substitution

P388 cell proliferation inhibition ranking

Insecticidal screening programs

Brine shrimp toxicity profile; B-series MIC level

Artemia salina growth inhibition endpoint

Antibacterial discovery vs plant pathogens

Tyrosine-containing dipeptide; moderate anti-Xanthomonas phenotype

Xanthomonas growth inhibition; confirm quantitative MIC

Conformational analysis of dipeptide natural products

cis-trans amide rotamer equilibrium

NMR conformational assignment; binding entropy effects